Cas no 1806005-88-8 (2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol
• CAS No: 1806005-88-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4866838
• Update Time: 2025-07-22

2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-6-5(7(9)10)4(13)1-3(2-12)11-6/h1,7,12H,2H2,(H,11,13)
• InChI Key： VVPYSKWJFYUJMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C=C(CO)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS: 1806005-88-8)

2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS: 1806005-88-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its versatility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol has been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach that significantly reduces reaction times and improves yields. The method employs a palladium-based catalyst under mild conditions, making it suitable for large-scale production. This advancement is particularly relevant for pharmaceutical applications where high purity and scalability are critical.

In terms of biological activity, recent in vitro studies have explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary results indicate that 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. Further studies are underway to optimize its potency and selectivity, with promising results expected in the near future.

Another area of interest is the compound's application in agrochemicals. Research conducted by a team at the University of California, Davis (2024) revealed that derivatives of 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol exhibit strong fungicidal activity against common crop pathogens. The study highlighted the compound's ability to disrupt fungal cell wall synthesis, making it a candidate for next-generation fungicides. Field trials are currently being planned to evaluate its efficacy under real-world conditions.

Structural studies have also provided valuable insights into the compound's reactivity and potential for further modification. X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional conformation, revealing key functional groups that can be targeted for derivatization. These findings are expected to facilitate the design of new analogs with enhanced biological activity and reduced toxicity.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS: 1806005-88-8) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Recent advancements in its synthesis, biological evaluation, and structural characterization have laid the groundwork for future applications. Continued research in this area is likely to yield significant breakthroughs, particularly in the development of novel therapeutics and crop protection agents.